Cas no 2839156-54-4 (Benzenemethanamine, 5-bromo-N-methyl-2-nitro-, hydrochloride (1:1))

• Product Name: Benzenemethanamine, 5-bromo-N-methyl-2-nitro-, hydrochloride (1:1)
• CAS No: 2839156-54-4
• MF: C₈H₁₀BrClN₂O₂
• MW: 281.534200191498
• CID: 6403653
• Update Time: 2025-10-21

Benzenemethanamine, 5-bromo-N-methyl-2-nitro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 5-bromo-N-methyl-2-nitro-, hydrochloride (1:1)

• Inchi： 1S/C8H9BrN2O2.ClH/c1-10-5-6-4-7(9)2-3-8(6)11(12)13;/h2-4,10H,5H2,1H3;1H
• InChI Key： PAQRQRCTLPTHCQ-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC(Br)=CC=C1[N+]([O-])=O.[H]Cl

Additional information on Benzenemethanamine, 5-bromo-N-methyl-2-nitro-, hydrochloride (1:1)

Benzenemethanamine, 5-bromo-N-methyl-2-nitro-, hydrochloride (1:1): A Comprehensive Overview

Benzenemethanamine, 5-bromo-N-methyl-2-nitro-, hydrochloride (1:1), also known by its CAS number 2839156-54-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzene ring substituted with a bromine atom at the 5-position, a nitro group at the 2-position, and an N-methylamino group attached to the benzene ring. The hydrochloride salt form indicates that it exists as a zwitterionic species in its crystalline state.

The synthesis of Benzenemethanamine, 5-bromo-N-methyl-2-nitro-, hydrochloride typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. This approach has shown promise in reducing production costs and enhancing scalability for industrial applications.

The chemical structure of this compound plays a crucial role in its pharmacological activity. The presence of electron-withdrawing groups such as the nitro and bromine substituents significantly influences the electronic properties of the benzene ring. These groups can modulate the reactivity of the amino group, making it more susceptible to various biochemical interactions. Recent computational studies have utilized density functional theory (DFT) to model the electronic distribution and reactivity of this compound, providing deeper insights into its potential applications in drug design.

In terms of applications, Benzenemethanamine, 5-bromo-N-methyl-2-nitro-, hydrochloride has been explored as a potential lead compound in the development of novel therapeutic agents. Its ability to interact with specific biological targets, such as enzymes or receptors, has been studied extensively. For example, recent research has highlighted its potential as an inhibitor of certain kinase enzymes, which are implicated in various pathological conditions including cancer and inflammatory diseases.

The physical properties of this compound are also noteworthy. Its solubility in various solvents and stability under different conditions have been thoroughly investigated to ensure safe handling and storage. Studies have shown that it exhibits moderate solubility in polar solvents such as water and ethanol, which is advantageous for formulation purposes in pharmaceutical applications.

From an environmental perspective, understanding the degradation pathways of Benzenemethanamine, 5-bromo-N-methyl-2-nitro-, hydrochloride is essential for assessing its ecological impact. Recent research has focused on identifying microbial degradation mechanisms and photolytic pathways that could mitigate its persistence in natural systems. These studies are critical for ensuring sustainable practices in chemical manufacturing and disposal.

In conclusion, Benzenemethanamine, 5-bromo-N-methyl-2-nitro-, hydrochloride (1:1), with its CAS number 2839156-54-4, represents a valuable compound with diverse applications across multiple scientific disciplines. Ongoing research continues to uncover new insights into its chemical properties, biological activity, and environmental behavior, underscoring its importance as a tool for advancing scientific knowledge and technological innovation.